N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide
• InChI: InChI=1S/C15H11ClN2O5/c16-12-6-10(18(20)21)2-3-11(12)15(19)17-7-9-1-4-13-14(5-9)23-8-22-13/h1-6H,7-8H2,(H,17,19)
• InChI Key: IBPOQUGGUHFTQG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H11ClN2O5
• Molecular Weight: 334.71 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide, also known as BNIPQ, is a compound that has gained attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide involves the inhibition of various enzymes and signaling pathways that are involved in cell growth, proliferation, and survival. N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the acetylation status of histone proteins. By inhibiting HDACs, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide can induce apoptosis and inhibit the growth of cancer cells. N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has also been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. By inhibiting this pathway, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to have various biochemical and physiological effects, depending on the specific application and dose used. In cancer cells, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been shown to induce apoptosis, inhibit angiogenesis, and inhibit cell growth and proliferation. In neurons, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to enhance the release of neurotransmitters and improve cognitive function. In animal models, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide in lab experiments is its potency and specificity. N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to have high potency and selectivity for its target enzymes and signaling pathways, which makes it a valuable tool for studying these pathways in vitro and in vivo. However, one of the limitations of using N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide is its potential toxicity and side effects. N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to have cytotoxic effects at high doses, which can limit its use in certain applications.

Future Directions

There are several future directions for the research and development of N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide. One direction is to further investigate its potential applications in cancer research, neuroscience, and drug discovery. Another direction is to optimize the synthesis method and develop new analogs with improved potency and safety profiles. Additionally, the development of new delivery methods and formulations could improve the bioavailability and efficacy of N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide in vivo. Overall, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has the potential to be a valuable tool in scientific research and drug discovery, and further investigation is warranted.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide involves a multi-step process, starting with the reaction of 2-chloro-4-nitrobenzoyl chloride with 1,3-benzodioxole in the presence of a base such as triethylamine. This is followed by the reaction of the resulting intermediate with N-methylmorpholine and acetic anhydride to produce the final product, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to have potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been found to enhance the release of neurotransmitters and improve cognitive function. In drug discovery, N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-4-nitrobenzamide has been used as a lead compound to develop new drugs with improved efficacy and safety profiles.